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Compound of Interest
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Cat. No.: B1353153 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
N-Ethylpentan-2-amine, a secondary aliphatic amine, serves as a versatile building block in

organic synthesis, particularly in the development of novel pharmaceutical agents and other

specialty chemicals. Its structural features, including a chiral center and a secondary amine

moiety, make it a valuable intermediate for creating complex molecular architectures. This

technical guide provides an in-depth overview of the core physicochemical properties of N-
Ethylpentan-2-amine, complete with detailed experimental protocols for their determination

and a logical framework for understanding its chemical behavior.

Physicochemical Properties
The physicochemical properties of N-Ethylpentan-2-amine are crucial for its handling, reaction

optimization, and potential biological applications. The following table summarizes key

quantitative data, including both computed values and estimates based on structurally similar

compounds.
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Property Value Source

Molecular Formula C₇H₁₇N PubChem[1]

Molecular Weight 115.22 g/mol PubChem[1]

IUPAC Name N-ethylpentan-2-amine PubChem[1]

CAS Number 39190-84-6 PubChem[1][2]

Boiling Point (estimated) ~130-140 °C

Estimated based on 2-

aminopentane (91-92.7 °C)[3]

[4][5] and increased molecular

weight.

Melting Point Not available

Density (estimated) ~0.75 g/mL

Estimated based on 2-

aminopentane (0.736-0.757

g/mL).[4][6]

Water Solubility Sparingly soluble

General trend for alkylamines;

solubility decreases with

increasing alkyl chain length.

[7][8]

pKa of Conjugate Acid

(estimated)
~10.5 - 11.0

Secondary alkylamines are

generally slightly more basic

than primary alkylamines.[9]

[10][11]

LogP (computed) 1.8 PubChem[1]

Hydrogen Bond Donor Count 1 PubChem[1]

Hydrogen Bond Acceptor

Count
1 PubChem[1]

Topological Polar Surface Area 12 Å² PubChem[1]
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Detailed methodologies for the experimental determination of the key physicochemical

properties of N-Ethylpentan-2-amine are provided below. These protocols are adapted from

standard laboratory procedures for amines.

Determination of Boiling Point (Micro Method)
Objective: To determine the boiling point of N-Ethylpentan-2-amine using a small sample

volume.

Apparatus:

Thiele tube or oil bath

Thermometer (calibrated)

Small test tube (e.g., 75x10 mm)

Capillary tube (sealed at one end)

Heating source (Bunsen burner or hot plate)

Stand and clamps

Procedure:

Add approximately 0.5 mL of N-Ethylpentan-2-amine to the small test tube.

Place the capillary tube, sealed end up, into the test tube containing the sample.

Attach the test tube to the thermometer using a rubber band or wire, ensuring the sample is

level with the thermometer bulb.

Suspend the assembly in the Thiele tube or oil bath, making sure the heat-transfer liquid is

above the level of the sample but below the opening of the test tube.

Heat the apparatus gently. As the temperature rises, a stream of bubbles will emerge from

the open end of the capillary tube.

Continue heating until a steady and rapid stream of bubbles is observed.
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Remove the heat source and allow the apparatus to cool slowly.

The boiling point is the temperature at which the bubbling stops and the liquid just begins to

enter the capillary tube. Record this temperature.

Determination of Density
Objective: To determine the density of N-Ethylpentan-2-amine.

Apparatus:

Pycnometer (specific gravity bottle) of a known volume (e.g., 10 mL)

Analytical balance

Thermometer

Water bath

Procedure:

Clean and dry the pycnometer thoroughly.

Weigh the empty, dry pycnometer on the analytical balance and record its mass (m₁).

Fill the pycnometer with distilled water and place it in a water bath at a constant temperature

(e.g., 20 °C) until it reaches thermal equilibrium.

Carefully dry the outside of the pycnometer and weigh it. Record the mass of the pycnometer

filled with water (m₂).

Empty and dry the pycnometer completely.

Fill the pycnometer with N-Ethylpentan-2-amine and allow it to equilibrate to the same

temperature in the water bath.

Dry the exterior of the pycnometer and weigh it. Record the mass of the pycnometer filled

with the amine (m₃).
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Calculate the density of N-Ethylpentan-2-amine using the following formula: Density of

amine = [(m₃ - m₁) / (m₂ - m₁)] * Density of water at the experimental temperature.

Determination of Water Solubility (Qualitative)
Objective: To qualitatively assess the solubility of N-Ethylpentan-2-amine in water.

Apparatus:

Test tubes

Pipettes

Vortex mixer

Procedure:

Add 1 mL of distilled water to a test tube.

Add a small, measured amount of N-Ethylpentan-2-amine (e.g., 10 µL) to the water.

Vortex the mixture for 30 seconds.

Observe the solution for any cloudiness, phase separation, or undissolved droplets.

Continue adding small increments of the amine and observing the solubility.

Based on the observations, classify the solubility as freely soluble, sparingly soluble, or

insoluble. Given its structure, it is expected to be sparingly soluble.

Determination of pKa by Potentiometric Titration
Objective: To determine the acid dissociation constant (pKa) of the conjugate acid of N-
Ethylpentan-2-amine.

Apparatus:

pH meter with a glass electrode
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Burette

Beaker

Magnetic stirrer and stir bar

Standardized hydrochloric acid (HCl) solution (e.g., 0.1 M)

Volumetric flasks and pipettes

Procedure:

Accurately weigh a sample of N-Ethylpentan-2-amine and dissolve it in a known volume of

deionized water in a beaker.

Place the beaker on a magnetic stirrer and add a stir bar.

Immerse the calibrated pH electrode in the solution.

Fill the burette with the standardized HCl solution.

Record the initial pH of the amine solution.

Titrate the amine solution with the HCl, adding small increments (e.g., 0.1-0.5 mL) of the acid

at a time.

After each addition, allow the pH to stabilize and record the pH and the volume of titrant

added.

Continue the titration until the pH changes significantly, indicating the equivalence point has

been passed.

Plot a graph of pH versus the volume of HCl added. The equivalence point is the point of

maximum slope.

The pKa is the pH at the half-equivalence point (i.e., when half of the amine has been

neutralized).
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Determination of Partition Coefficient (LogP) - Shake
Flask Method
Objective: To determine the octanol-water partition coefficient (LogP) of N-Ethylpentan-2-
amine.

Apparatus:

Separatory funnel

n-Octanol (pre-saturated with water)

Water (pre-saturated with n-octanol)

Analytical technique for concentration measurement (e.g., GC-MS, HPLC)

Vortex mixer or shaker

Procedure:

Prepare water-saturated n-octanol and n-octanol-saturated water by vigorously mixing equal

volumes of the two solvents and allowing them to separate.

Accurately prepare a stock solution of N-Ethylpentan-2-amine in the n-octanol-saturated

water.

Add a known volume of this aqueous solution and an equal volume of the water-saturated n-

octanol to a separatory funnel.

Shake the funnel vigorously for several minutes to allow for partitioning of the amine

between the two phases.

Allow the layers to separate completely.

Carefully collect samples from both the aqueous and the n-octanol layers.

Determine the concentration of N-Ethylpentan-2-amine in each phase using a suitable

analytical method.
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Calculate the partition coefficient (P) as the ratio of the concentration in the octanol phase to

the concentration in the aqueous phase.

Calculate LogP as the base-10 logarithm of P.

Synthesis Workflow
A common and efficient method for the synthesis of N-Ethylpentan-2-amine is through the

reductive amination of 2-pentanone with ethylamine. This one-pot reaction involves the

formation of an imine intermediate, which is then reduced in situ to the desired secondary

amine.

Reactants

Reaction Steps Work-up & Purification Final Product

2-Pentanone

Imine Formation
(Acid Catalyst)

Ethylamine

Reduction
(e.g., NaBH(OAc)₃) Reaction Quench Extraction Drying Distillation N-Ethylpentan-2-amine

Click to download full resolution via product page

Caption: Reductive amination workflow for the synthesis of N-Ethylpentan-2-amine.

Experimental Protocol for Synthesis via Reductive
Amination
Objective: To synthesize N-Ethylpentan-2-amine from 2-pentanone and ethylamine.

Materials:

2-Pentanone

Ethylamine (as a solution in a suitable solvent, e.g., THF or as a gas)
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Sodium triacetoxyborohydride (NaBH(OAc)₃)

Dichloromethane (DCM) or other suitable aprotic solvent

Acetic acid (glacial)

Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Brine (saturated aqueous NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Round-bottom flask

Magnetic stirrer and stir bar

Addition funnel (optional)

Separatory funnel

Rotary evaporator

Procedure:

To a round-bottom flask charged with a magnetic stir bar, add 2-pentanone (1.0 equivalent)

and dichloromethane.

Cool the solution in an ice bath.

Slowly add ethylamine (1.1 equivalents).

Add a catalytic amount of glacial acetic acid (e.g., 0.1 equivalents).

Stir the mixture at room temperature for 1-2 hours to allow for imine formation.

Slowly add sodium triacetoxyborohydride (1.5 equivalents) portion-wise to the reaction

mixture, maintaining the temperature below 25 °C.

Allow the reaction to stir at room temperature overnight.
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Quench the reaction by slowly adding saturated aqueous NaHCO₃ solution until gas

evolution ceases.

Transfer the mixture to a separatory funnel and separate the organic layer.

Wash the organic layer with brine, dry over anhydrous MgSO₄ or Na₂SO₄, and filter.

Concentrate the filtrate under reduced pressure using a rotary evaporator.

Purify the crude product by distillation to obtain pure N-Ethylpentan-2-amine.

Structure-Property Relationships
The physicochemical properties of N-Ethylpentan-2-amine are directly linked to its molecular

structure. The following diagram illustrates these relationships.

Structural Features

Physicochemical Properties

Heptyl Group
(C7)

Lipophilicity (LogP)

increases

Solubility

decreases in water

Secondary Amine
(-NH-)

Basicity (pKa)

confersH-bonding

Reactivity

nucleophilicity

Chiral Center
(C2)

Stereoisomerism

enables

Click to download full resolution via product page

Caption: Relationship between the structural features and physicochemical properties of N-
Ethylpentan-2-amine.

This guide provides a foundational understanding of the physicochemical properties of N-
Ethylpentan-2-amine for researchers and professionals in the field of drug discovery and

chemical synthesis. The provided protocols and diagrams offer a practical framework for its

study and application.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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